Unmasking the structure of a chiral cubic thermotropic liquid crystal phase by a combination of soft and tender resonant X-ray scattering†
Soft Matter Pub Date: 2022-10-17 DOI: 10.1039/D2SM01030E
Abstract
A resonant X-ray scattering response for two structural models of a chiral cubic phase with a giant unit cell, one composed of a continuous grid and micelles and the other with three continuous grids, is studied theoretically and compared to experimental measurements. For both structural models resonant enhancement of all the symmetry-allowed diffraction peaks is predicted, as well as the existance of several symmetry forbidden peaks (pure resonant peaks). Experimental measurements were performed at the carbon and sulphur absorption edge. Only one pure resonant peak was observed, which is predicted by both models. Two low-angle symmetry allowed peaks, not observed in non-resonant scattering, were resonantly enhanced and their intensity angular dependence can distinguish between the two structural models.
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